Cas no 1240586-86-0 (3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid)

3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid structure
1240586-86-0 structure
Product Name:3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid
CAS No:1240586-86-0
MF:C13H24N2O4
MW:272.340663909912
MDL:MFCD10698421
CID:2760287
PubChem ID:72211506
Update Time:2025-04-21

3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid
    • 3-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]propanoic acid
    • 3-((2S)-4-((tert-butoxy)carbonyl)-2-methylpiperazin-1-yl)propanoic acid
    • (S)-3-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 992-434-0
    • 1240586-86-0
    • 3-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]propanoicacid
    • EN300-24292523
    • MDL: MFCD10698421
    • Inchi: 1S/C13H24N2O4/c1-10-9-15(12(18)19-13(2,3)4)8-7-14(10)6-5-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)/t10-/m0/s1
    • InChI Key: WTDJNKSAVVRASP-JTQLQIEISA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CCC(=O)O)[C@@H](C)C1)=O

Computed Properties

  • Exact Mass: 272.17360725Da
  • Monoisotopic Mass: 272.17360725Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 70.1Ų

3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24292523-0.05g
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1240586-86-0 95%
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Enamine
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Enamine
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